Cas no 1807204-91-6 (2-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline)

2-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline structure
1807204-91-6 structure
Product Name:2-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline
CAS No:1807204-91-6
MF:C8H4BrF6NOS
MW:356.082880973816
CID:4974203
Update Time:2025-05-26

2-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline
    • Inchi: 1S/C8H4BrF6NOS/c9-3-1-5(17-7(10,11)12)6(2-4(3)16)18-8(13,14)15/h1-2H,16H2
    • InChI Key: APUCUMREYUUOHU-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C=C1N)SC(F)(F)F)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 286
  • XLogP3: 4.8
  • Topological Polar Surface Area: 60.6

2-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013020558-250mg
2-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline
1807204-91-6 97%
250mg
484.80 USD 2021-06-24
Alichem
A013020558-500mg
2-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline
1807204-91-6 97%
500mg
823.15 USD 2021-06-24
Alichem
A013020558-1g
2-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline
1807204-91-6 97%
1g
1,519.80 USD 2021-06-24

2-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline Related Literature

Additional information on 2-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline

Introduction to 2-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline (CAS No. 1807204-91-6)

2-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline, identified by its CAS number 1807204-91-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aniline derivatives, characterized by its bromine substituent, trifluoromethoxy group, and trifluoromethylthio moiety. These structural features contribute to its unique chemical properties and potential applications in the development of novel therapeutic agents.

The molecular structure of 2-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline encompasses a benzene ring with multiple functional groups strategically positioned to enhance its reactivity and biological activity. The presence of a bromine atom at the 2-position facilitates further chemical modifications, making it a valuable intermediate in synthetic chemistry. Additionally, the trifluoromethoxy group at the 4-position and the trifluoromethylthio group at the 5-position introduce electron-withdrawing effects that can influence the compound's electronic properties and interactions with biological targets.

In recent years, there has been growing interest in aniline derivatives due to their potential as pharmacophores in drug discovery. The structural motifs present in 2-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline make it a promising candidate for further exploration in this context. Specifically, the combination of halogenated aromatic rings and heterocyclic substituents has been associated with enhanced binding affinity and selectivity towards various biological receptors.

One of the most compelling aspects of 2-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline is its versatility as a building block for more complex molecules. Researchers have leveraged its reactive sites to develop novel scaffolds that exhibit inhibitory activity against enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders. For instance, studies have demonstrated that derivatives of this compound can modulate pathways involving kinases and transcription factors, which are critical targets in modern oncology.

The pharmaceutical industry has been particularly interested in halogenated anilines due to their ability to improve drug-like properties such as solubility, metabolic stability, and oral bioavailability. The specific arrangement of substituents in 2-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline aligns well with these criteria, making it an attractive starting point for structure-activity relationship (SAR) studies. By systematically modifying its functional groups, researchers can fine-tune its pharmacological profile to achieve desired therapeutic effects.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 2-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline. Molecular modeling techniques allow scientists to predict how these molecules will interact with biological targets at the atomic level. This approach has been instrumental in identifying lead compounds that exhibit high affinity for specific receptors or enzymes. Moreover, virtual screening methods enable the rapid evaluation of large libraries of derivatives, accelerating the drug discovery process.

The synthesis of 2-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in addressing these challenges. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce bromine and other halogen atoms with high precision. Additionally, transition-metal-catalyzed functionalization techniques allow for the selective modification of specific positions on the aromatic ring.

In conclusion, 2-Bromo-4-trifluoromethoxy-5-(trifluoromethylthio)aniline represents a fascinating compound with substantial potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent